Cas no 1355236-94-0 ([6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone)

• Product Name: [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone
• CAS No: 1355236-94-0
• MF: C₂₁H₁₈N₂O
• MW: 314.380424976349
• CID: 5208549
• Update Time: 2025-11-01

[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone

• Inchi： 1S/C21H18N2O/c1-15-13-18(20(24)17-8-3-2-4-9-17)14-22-21(15)23-12-11-16-7-5-6-10-19(16)23/h2-10,13-14H,11-12H2,1H3
• InChI Key： VJXPELMRHULFHW-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(N2C3=C(C=CC=C3)CC2)N=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 314.142
• Monoisotopic Mass: 314.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2

Additional information on [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone

Comprehensive Overview of [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone (CAS No. 1355236-94-0)

The compound [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone (CAS No. 1355236-94-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate design, featuring a pyridine core linked to a dihydroindole moiety and a phenylmethanone group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic benefits in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule drugs and targeted therapies has surged, with [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone emerging as a subject of interest. Its molecular weight and lipophilicity are key factors influencing its bioavailability, a critical consideration in drug development. The compound's structure-activity relationship (SAR) is also under investigation, as scientists aim to optimize its efficacy and minimize off-target effects.

The synthesis of [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone involves multi-step organic reactions, including cross-coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies align with the growing trend of precision chemistry, which emphasizes the importance of reproducibility and scalability in industrial applications.

One of the most frequently asked questions about this compound revolves around its biological activity. Preliminary studies suggest that it may interact with specific protein kinases, making it a potential candidate for drug discovery programs. However, further in vitro and in vivo studies are required to validate these findings. The compound's toxicity profile and metabolic stability are also areas of active research, as these factors are crucial for its transition from the lab to clinical trials.

From an industrial perspective, [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone is often discussed in the context of intellectual property and patent landscapes. Companies are keen to explore its commercial potential, particularly in the oncology and immunology sectors. The compound's chemical stability and solubility are additional parameters being evaluated to ensure its suitability for large-scale production.

In summary, [6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-phenyl-methanone (CAS No. 1355236-94-0) represents a fascinating area of research with broad implications for medicinal chemistry and drug development. Its unique structure and potential biological activities make it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, this molecule may well become a cornerstone in the next generation of therapeutic agents.